Cas no 1803900-33-5 (2-Fluoro-4,7-dibromo-1H-benzimidazole)

• Product Name: 2-Fluoro-4,7-dibromo-1H-benzimidazole
• CAS No: 1803900-33-5
• MF: C₇H₃Br₂FN₂
• MW: 293.918523073196
• CID: 4824583
• Update Time: 2025-06-08

2-Fluoro-4,7-dibromo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4,7-dibromo-1H-benzimidazole

• Inchi： 1S/C7H3Br2FN2/c8-3-1-2-4(9)6-5(3)11-7(10)12-6/h1-2H,(H,11,12)
• InChI Key： XTVHHQQKDGZIQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NC(=N2)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7

Additional information on 2-Fluoro-4,7-dibromo-1H-benzimidazole

Comprehensive Overview of 2-Fluoro-4,7-dibromo-1H-benzimidazole (CAS No. 1803900-33-5): Properties, Applications, and Industry Relevance

2-Fluoro-4,7-dibromo-1H-benzimidazole (CAS No. 1803900-33-5) is a halogenated derivative of benzimidazole, a heterocyclic compound with significant importance in pharmaceutical and material science research. The presence of fluorine and bromine atoms in its structure enhances its reactivity and versatility, making it a valuable intermediate for synthesizing complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

The molecular formula of 2-Fluoro-4,7-dibromo-1H-benzimidazole is C₇H₃Br₂FN₂, with a molecular weight of 293.92 g/mol. Its unique structural features, including the benzimidazole core and halogen substitutions, contribute to its ability to participate in cross-coupling reactions, nucleophilic substitutions, and other key chemical transformations. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and energy consumption.

In the pharmaceutical industry, 2-Fluoro-4,7-dibromo-1H-benzimidazole serves as a building block for developing kinase inhibitors, antiviral agents, and anticancer compounds. The fluorine atom is particularly noteworthy, as fluorinated pharmaceuticals account for nearly 30% of FDA-approved drugs in the last decade. This compound’s ability to modulate bioavailability and metabolic stability makes it a hotspot for medicinal chemistry research, especially in targeted therapies.

Beyond pharmaceuticals, this compound finds applications in organic electronics and photovoltaic materials. The bromine substituents facilitate further functionalization via Suzuki or Stille coupling reactions, enabling the design of conjugated polymers for OLEDs and solar cells. With the global push toward renewable energy, such applications are gaining traction in academic and industrial R&D.

Quality control and analytical characterization of 2-Fluoro-4,7-dibromo-1H-benzimidazole typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity standards (>98%) are critical for reproducible results in downstream applications, a topic frequently searched by procurement specialists and lab managers. Storage recommendations often include protection from light and moisture to maintain stability, addressing common user queries about shelf-life and handling.

As the demand for high-value intermediates grows, synthetic routes to 2-Fluoro-4,7-dibromo-1H-benzimidazole are being optimized. Recent publications highlight catalytic methods and solvent-free conditions to improve yield and scalability—topics trending in process chemistry forums. Additionally, its role in crystallography studies and molecular docking simulations reflects interdisciplinary relevance, bridging chemistry and computational biology.

Regulatory compliance and safety data sheets (SDS) for this compound adhere to global standards like REACH and OSHA, ensuring safe handling in industrial settings. While not classified as hazardous under typical conditions, proper ventilation and PPE are advised—a practical consideration often overlooked in search queries but vital for operational safety.

In summary, 2-Fluoro-4,7-dibromo-1H-benzimidazole (CAS No. 1803900-33-5) exemplifies the synergy between structural ingenuity and functional utility. Its applications span cutting-edge fields, from precision medicine to energy-efficient technologies, making it a compound of enduring interest for scientists and innovators worldwide.